Cas no 2229513-86-2 (4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 2229513-86-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5923237
• PubChem ID: 165964255
• Update Time: 2025-06-13

4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
• EN300-1772988
• 2229513-86-2

• Inchi： 1S/C13H18N2O/c1-15-7-8-16-13-5-4-10(9-12(13)15)11-3-2-6-14-11/h4-5,9,11,14H,2-3,6-8H2,1H3
• InChI Key： TXOMZMGNQSBENZ-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C1CCCN1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Additional information on 4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine

Introduction to 4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine (CAS No: 2229513-86-2)

4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine, identified by its Chemical Abstracts Service (CAS) number 2229513-86-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the benzoxazine class, a scaffold known for its broad biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a methyl group at the 4-position and a pyrrolidin-2-yl substituent at the 6-position, contribute to its unique chemical and pharmacological properties.

The benzoxazine core is a privileged structure in drug discovery, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer effects. The addition of a pyrrolidin-2-yl moiety introduces a nitrogen-rich heterocycle that can enhance binding affinity to biological targets. This modification has been strategically employed in the design of novel bioactive molecules, aiming to improve pharmacokinetic profiles and therapeutic efficacy.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine. Preclinical studies have demonstrated its promising activity against various disease models. Notably, research has highlighted its inhibitory effects on kinases and other enzymes involved in cancer progression. The compound's ability to modulate these pathways suggests its potential as a lead compound for further development into novel therapeutic agents.

The synthesis of 4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the benzoxazine core efficiently. These techniques not only enhance synthetic efficiency but also allow for structural diversification, enabling the exploration of analogues with improved properties.

One of the key advantages of 4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine is its favorable pharmacokinetic profile. Studies have shown that this compound exhibits good solubility and stability in biological systems, which are critical factors for its potential clinical application. Additionally, its low toxicity profile observed in preclinical trials further supports its suitability for further development.

The incorporation of the pyrrolidin-2-yl group into the benzoxazine scaffold has been found to enhance binding interactions with target proteins. This modification can lead to increased potency and selectivity, which are essential for effective drug design. Computational studies using molecular modeling techniques have been instrumental in understanding the binding mode of this compound with its target enzymes. These insights have guided the optimization process toward developing more potent and selective derivatives.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) approaches for identifying bioactive compounds like 4-methyl-6-(pyrrolidin-2-yl)-3,4-dihydro-2H-1,4-benzoxazine. HTS allows for rapid evaluation of large libraries of compounds against various biological targets, facilitating the identification of lead candidates for drug development. This approach has been successfully applied in identifying novel therapeutic agents with diverse mechanisms of action.

The benzoxazine class of compounds continues to be an area of active research due to their versatile biological activities. 4-methyl-6-(pyrrolidin-2-yI)-3,4-dihydro-HIH-H-benzo)xazinc represents an important example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications. Further investigation into its mechanism of action and pharmacological profile will be crucial in determining its full therapeutic potential.

Future directions in the study of 4-methyl-S-(pyrrolidin-Z-yI)-3,S-dihydro-HIH-H-benzo)xazinc include exploring its efficacy in vivo using animal models of human diseases. Additionally; investigating its potential interactions with other biological pathways may uncover new therapeutic applications beyond those currently under investigation. The development of novel synthetic methodologies will also continue to play a crucial role in enabling access to structurally diverse analogues for further optimization.